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Compound of Interest

Compound Name: (Ala13)-Apelin-13

Cat. No.: B3007584 Get Quote

This document provides crucial safety and logistical information for the proper disposal of

(Ala13)-Apelin-13, a potent apelin receptor (APJ) antagonist. Adherence to these procedures

is vital for ensuring laboratory safety and environmental protection. This guide is intended for

researchers, scientists, and drug development professionals familiar with handling synthetic

peptides.

I. Understanding (Ala13)-Apelin-13: Properties and
Safety
A comprehensive understanding of the chemical's characteristics is the first step toward safe

handling and disposal.
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Property Data Reference

Molecular Formula C63H107N23O16S [1]

Molecular Mass 1474.8 g/mol [1]

Appearance
Lyophilized white amorphous

powder
[1][2]

Storage Conditions
Store lyophilized powder at

-20°C, protected from light.

[1][3][4] Solutions are less

stable; if necessary, store in

aliquots at -20°C to avoid

repeated freeze-thaw cycles.

[3][4]

Solubility
Soluble in Water, DMSO, and

Ethanol.
[5][6]

Primary Hazard

The toxicological properties

have not been thoroughly

investigated.

[2] May cause skin and eye

irritation.[2] May be harmful if

inhaled or swallowed.[2]

Personal Protective Equipment

(PPE)

Chemical safety goggles, lab

coat, and appropriate

chemical-resistant gloves.

[2][7][8]

II. Step-by-Step Disposal Protocol for (Ala13)-
Apelin-13
Dispose of all materials, including unused or expired compounds, through approved chemical

waste channels in accordance with institutional and environmental regulations.[7] Never pour

peptide solutions or reagents into public drains.[7]

1. Solid Waste (Lyophilized Powder)

Step 1: Personal Protective Equipment (PPE). Before handling, ensure you are wearing

appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.anaspec.com/en/catalog/ala13-apelin-13-1-mg~02ba2832-3d0a-4789-b9f8-6f1d7003521b
https://www.anaspec.com/en/catalog/ala13-apelin-13-1-mg~02ba2832-3d0a-4789-b9f8-6f1d7003521b
https://www.anaspec.com/en/catalog/ala13-apelin-13-1-mg~02ba2832-3d0a-4789-b9f8-6f1d7003521b
https://www.peptide.co.jp/pdf/msds/en/4219_20140730_en.pdf
https://www.anaspec.com/en/catalog/ala13-apelin-13-1-mg~02ba2832-3d0a-4789-b9f8-6f1d7003521b
https://www.genscript.com/peptide_storage_and_handling.html
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/marketing/global/documents/403/465/peptide_handling_guide.pdf
https://www.genscript.com/peptide_storage_and_handling.html
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/marketing/global/documents/403/465/peptide_handling_guide.pdf
https://www.selleckchem.com/peptide/ala13-apelin-13.html
https://www.selleckchem.com/datasheet/ala13-apelin-13-P1212-DataSheet.html
https://www.peptide.co.jp/pdf/msds/en/4219_20140730_en.pdf
https://www.peptide.co.jp/pdf/msds/en/4219_20140730_en.pdf
https://www.peptide.co.jp/pdf/msds/en/4219_20140730_en.pdf
https://www.peptide.co.jp/pdf/msds/en/4219_20140730_en.pdf
https://maxedoutcompounds.com/how-to-handle-research-compounds-safely/
https://www.fishersci.com/store/msds?partNumber=AAJ66079LB0&productDescription=APELIN-12+5MG&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b3007584?utm_src=pdf-body
https://www.benchchem.com/product/b3007584?utm_src=pdf-body
https://maxedoutcompounds.com/how-to-handle-research-compounds-safely/
https://maxedoutcompounds.com/how-to-handle-research-compounds-safely/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3007584?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 2: Containment. If dealing with a spill, carefully sweep up the solid material to avoid

raising dust.[2] Place the collected powder into a clearly labeled, sealed container suitable

for chemical waste.

Step 3: Waste Collection. Transfer the sealed container to your institution's designated

chemical waste storage area for collection by a licensed waste disposal contractor.

2. Liquid Waste (Solutions)

Step 1: Dilution and Neutralization (if applicable). While specific neutralization procedures

are not defined for this peptide, it is crucial not to dispose of concentrated solutions directly.

For aqueous solutions, dilution with a large volume of water may be a preliminary step

before collection, but this does not replace the need for proper chemical waste disposal. For

solutions in organic solvents like DMSO, proceed directly to the next step.

Step 2: Collection. Collect all solutions containing (Ala13)-Apelin-13 in a clearly labeled,

leak-proof container designated for hazardous chemical waste. Ensure the container is

compatible with the solvent used (e.g., a specific container for halogenated or non-

halogenated solvents).

Step 3: Disposal. The container should be sent for incineration at a licensed hazardous

waste facility.[2] One recommended method is to dissolve or mix the material with a

combustible solvent and burn it in a chemical incinerator equipped with an afterburner and

scrubber.[2]

3. Contaminated Materials

Step 1: Segregation. All materials that have come into contact with (Ala13)-Apelin-13, such

as pipette tips, vials, and gloves, should be considered contaminated waste.

Step 2: Collection. Place all contaminated disposable items into a designated hazardous

waste bag or container.

Step 3: Disposal. Dispose of this container through your institution's chemical or

biohazardous waste stream, as per institutional guidelines.

III. Experimental Workflow and Signaling Pathway
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(Ala13)-Apelin-13 acts as an antagonist to the Apelin Receptor (APJ), a G-protein coupled

receptor. The typical apelin signaling pathway, which this antagonist would inhibit, is depicted

below.
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Caption: Apelin/APJ signaling pathway and its inhibition by (Ala13)-Apelin-13.
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This guide is intended to provide a framework for the safe disposal of (Ala13)-Apelin-13.

Always consult your institution's specific safety protocols and the material safety data sheet

(MSDS) for any chemical you are working with.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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